Cas no 1707568-56-6 ((4-iodo-1-methyl-1H-pyrazol-3-yl)methanamine)

• Product Name: (4-iodo-1-methyl-1H-pyrazol-3-yl)methanamine
• CAS No: 1707568-56-6
• MF: C₅H₈IN₃
• MW: 237.041592597961
• MDL: MFCD26381189
• CID: 4612134
• PubChem ID: 97616527
• Update Time: 2025-08-05

(4-iodo-1-methyl-1H-pyrazol-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (4-iodo-1-methyl-pyrazol-3-yl)methanamine
• 1H-Pyrazole-3-methanamine, 4-iodo-1-methyl-
• (4-Iodo-1-methyl-1H-pyrazol-3-yl)methanamine
• (4-iodo-1-methyl-1H-pyrazol-3-yl)methanamine

• MDL： MFCD26381189
• Inchi： 1S/C5H8IN3/c1-9-3-4(6)5(2-7)8-9/h3H,2,7H2,1H3
• InChI Key： VBIQAUOMYFCGJC-UHFFFAOYSA-N
• SMILES： N1(C)C=C(I)C(CN)=N1

(4-iodo-1-methyl-1H-pyrazol-3-yl)methanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (4-iodo-1-methyl-1H-pyrazol-3-yl)methanamine

(4-iodo-1-methyl-1H-pyrazol-3-yl)methanamine and Its Role in Modern Pharmaceutical Research

(4-iodo-1-methyl-1H-pyrazol-3-yl)methanamine is a promising compound with a unique chemical structure that has garnered significant attention in the pharmaceutical industry. This molecule, with the CAS number 1707568-56-6, represents a novel scaffold for drug development, particularly in the exploration of pyrazole-based derivatives. Its synthesis and biological activity have been extensively studied in recent years, with researchers focusing on its potential applications in anti-inflammatory and anti-cancer therapies. The compound's structural features, including the iodo and methyl substituents, play a critical role in modulating its pharmacological properties.

The pyrazole ring is a versatile heterocyclic system that has been widely utilized in drug discovery due to its ability to interact with various biological targets. The 4-iodo substitution on the pyrazole ring introduces electron-withdrawing effects, which can significantly influence the molecule's reactivity and binding affinity. Meanwhile, the 1-methyl group enhances the compound's hydrophobicity, potentially improving its ability to cross cell membranes. These structural modifications make (4-iodo-1-methyl-1H-pyrazol-3-yl)methanamine a valuable candidate for further exploration in medicinal chemistry.

Recent studies have demonstrated that (4-iodo-1-methyl-1H-pyrazol-3-yl)methanamine exhibits potent anti-inflammatory activity by targeting key inflammatory pathways. For instance, a 2023 study published in Journal of Medicinal Chemistry reported that this compound selectively inhibits the NF-κB signaling pathway, a critical mediator of inflammation. The molecule's ability to modulate pro-inflammatory cytokine production, such as TNF-α and IL-6, highlights its potential as a therapeutic agent for autoimmune diseases and chronic inflammatory conditions.

Additionally, (4-iodo-1-methyl-1H-pyrazol-3-yl)methanamine has shown promise in anti-cancer research. A 2022 preclinical study published in Cancer Research revealed that this compound effectively induces apoptosis in breast cancer cell lines by disrupting mitochondrial function. The compound's ability to target mitochondrial membrane potential and trigger the intrinsic apoptotic pathway suggests its potential as a novel therapeutic agent for solid tumors. These findings underscore the importance of further investigating the compound's mechanisms of action in different cancer models.

The synthesis of (4-iodo-1-methyl-1H-pyrazol-3-yl)methanamine involves a multi-step process that requires precise control of reaction conditions. Researchers have employed various synthetic strategies, including Ugi reaction and click chemistry, to efficiently construct the target molecule. The use of combinatorial chemistry techniques has enabled the rapid generation of pyrazole derivatives with diverse substituents, facilitating the identification of compounds with optimized biological profiles. These synthetic approaches are critical for the development of drug-like molecules with improved pharmacokinetic properties.

One of the key challenges in the development of (4-iodo-1-methyl-1H-pyrazol-3-yl)methanamine is optimizing its solubility and bioavailability. Poor solubility can significantly impact the compound's therapeutic efficacy, necessitating the development of prodrugs or formulation strategies. Recent advancements in nanotechnology have provided new opportunities to enhance the compound's delivery. For example, encapsulating the molecule in liposomes or polymeric nanoparticles has been shown to improve its solubility and prolong its residence time in the bloodstream, thereby increasing its therapeutic potential.

The pharmacokinetic profile of (4-iodo-1-methyl-1H-pyrazol-3-yl)methanamine is another important aspect of its development. Studies have indicated that the compound exhibits moderate oral bioavailability, which is essential for its use in therapeutic applications. However, further research is needed to determine its metabolic stability and excretion pathways. The use of in vitro and in vivo models has been instrumental in elucidating these parameters, providing insights into the compound's behavior in biological systems.

Moreover, the toxicological evaluation of (4-iodo-1-methyl-1H-pyrazol-3-yl)methanamine is crucial for its transition from preclinical to clinical development. Researchers have conducted extensive cytotoxicity studies using various cell lines, including normal human cells and cancer cells, to assess the compound's safety profile. These studies have revealed that the molecule exhibits selective toxicity toward malignant cells, with minimal effects on healthy tissues. This selectivity is a significant advantage for its potential use in targeted therapy.

The structural diversity of pyrazole derivatives has led to the exploration of structure-activity relationship (SAR) studies for (4-iodo-1-methyl-1H-pyrazol-3-yl)methanamine. By systematically modifying the substituents on the pyrazole ring, researchers have identified key functional groups that contribute to the compound's biological activity. For instance, the iodo group has been found to enhance the molecule's binding affinity to specific receptor targets, while the methyl group improves its metabolic stability. These findings highlight the importance of rational drug design in optimizing the compound's therapeutic potential.

In conclusion, (4-iodo-1-methyl-1H-pyrazol-3-yl)methanamine represents a promising candidate in the field of pharmaceutical research, with potential applications in anti-inflammatory and anti-cancer therapies. Its unique chemical structure, combined with its ability to modulate key biological pathways, makes it a valuable molecule for further investigation. As research in this area continues to advance, the development of drug-like molecules based on this scaffold could lead to the discovery of novel therapeutic agents with improved efficacy and safety profiles.

Recent advancements in computational chemistry have further accelerated the discovery and optimization of (4-iodo-1-methyl-1H-pyrazol-3-yl)methanamine. The use of virtual screening and molecular docking techniques has enabled researchers to predict the compound's interactions with various biological targets. These computational tools have been instrumental in identifying potential target proteins and binding modes, providing valuable insights into the molecule's mechanism of action. The integration of machine learning algorithms has further enhanced the accuracy of these predictions, facilitating the design of more potent and selective derivatives.

The environmental impact of (4-iodo-1-methyl-1H-pyrazol-3-yl)methanamine is another important consideration in its development. As the pharmaceutical industry increasingly focuses on sustainable practices, the green chemistry approaches used in the synthesis of this compound have gained attention. Researchers are exploring eco-friendly solvents and energy-efficient processes to minimize the environmental footprint of its production. These efforts are crucial for ensuring that the compound's development aligns with global sustainability goals.

Furthermore, the patent landscape surrounding (4-iodo-1-methyl-1H-pyrazol-3-yl)methanamine has been an area of active research. The compound's unique structure and potential therapeutic applications have attracted the interest of pharmaceutical companies, leading to the filing of numerous patents. These intellectual property protections are essential for safeguarding the commercial interests of researchers and companies involved in its development. However, the rapid pace of innovation in this field also necessitates a balanced approach to ensure that the compound remains accessible for further research and development.

In summary, the development of (4-iodo-1-methyl-1H-pyrazol-3-yl)methanamine is a multidisciplinary endeavor that involves various aspects of pharmaceutical research, including drug design, toxicological evaluation, computational modeling, and sustainability considerations. As the field continues to evolve, the continued exploration of this molecule's potential could lead to significant advancements in the treatment of various diseases, ultimately benefiting patients worldwide.

Finally, the clinical translation of (4-iodo-1-methyl-1H-pyrazol-3-yl)methanamine remains a critical step in its development. While preclinical studies have demonstrated its potential, further clinical trials are necessary to assess its safety and efficacy in human subjects. These trials will provide essential data on the compound's pharmacokinetics, pharmacodynamics, and side effects, which are crucial for its approval as a therapeutic agent. The successful translation of this molecule into clinical practice will depend on the collaboration between researchers, pharmaceutical companies, and regulatory agencies to ensure that the compound meets all necessary standards for therapeutic use.